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  3. [(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide
[(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide [(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide Isotope labelled scopolamine. Scopolamine is an acetylcholine antagonist used in treatment of motion sickness, postoperative nausea and vomiting, antispasmodic, mydriatic, preanesthetic medicant.
Brand Name: Vulcanchem
CAS No.: 1279037-70-5
VCID: VC0196514
InChI: InChI=1S/C17H21NO4.BrH/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10;/h2-6,11-16,19H,7-9H2,1H3;1H/t11?,12-,13-,14+,15-,16+;/m1./s1/i1D3;
SMILES: CN1C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4.Br
Molecular Formula: C17H18D3NO4.HBr
Molecular Weight: 387.28

[(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide

CAS No.: 1279037-70-5

VCID: VC0196514

Molecular Formula: C17H18D3NO4.HBr

Molecular Weight: 387.28

Purity: > 95%

* For research use only. Not for human or veterinary use.

[(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide - 1279037-70-5

Description Isotope labelled scopolamine. Scopolamine is an acetylcholine antagonist used in treatment of motion sickness, postoperative nausea and vomiting, antispasmodic, mydriatic, preanesthetic medicant.
CAS No. 1279037-70-5
Product Name [(1S,2S,4R,5R)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide
Molecular Formula C17H18D3NO4.HBr
Molecular Weight 387.28
IUPAC Name [(1R,2R,4S,5S)-9-(trideuteriomethyl)-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;hydrobromide
Standard InChI InChI=1S/C17H21NO4.BrH/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10;/h2-6,11-16,19H,7-9H2,1H3;1H/t11?,12-,13-,14+,15-,16+;/m1./s1/i1D3;
SMILES CN1C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4.Br
Appearance White Solid
Melting Point 89 - 91°C
Purity > 95%
Quantity Milligrams-Grams
Related CAS 114-49-8 (unlabelled)
Synonyms (αS)-α-(Hydroxymethyl)benzeneacetic Acid (1α,2β,4β,5α,7β)-9-(Methyl-d3)-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl Ester; Hydrobromide; Scopolammonium-d3 Bromide;
Tag Scopolamine
PubChem Compound 71752169
Last Modified Feb 18 2024

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